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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the commercial availability and
analytical characterization of the Saxagliptin-15N,D2 Hydrochloride reference standard. This
isotopically labeled compound is a critical tool in pharmacokinetic and metabolic studies,
serving as an internal standard for the accurate quantification of Saxagliptin in biological
matrices.

Commercial Availability

Saxagliptin-15N,D2 Hydrochloride is available from several specialized chemical suppliers who
provide reference standards for the pharmaceutical industry. Key commercial sources include
LGC Standards, Simson Pharma Limited, Acanthus Research, and MedchemExpress.[1][2][3]
These suppliers typically provide the reference standard with a Certificate of Analysis (CoA),
detailing its identity, purity, and isotopic enrichment. While the product may be available from
stock from some vendors, others may offer it on a custom synthesis basis.[1][3]

Physicochemical and Analytical Data
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The quality and reliability of a reference standard are paramount for its use in regulated
analytical methods. The following tables summarize the key physicochemical properties and
typical analytical specifications for Saxagliptin-15N,D2 Hydrochloride.

Table 1: Physicochemical Properties

Property Value

(1S,3S,5S)-2-[(2S)-2-amino-2-(3-hydroxy-1-
Chemical Name adamantyl)acetyl]-2-azabicyclo[3.1.0]hexane-3-
(15N)carbonitrile hydrochloride

Molecular Formula C1sH23D2N215NO2-HCI
CAS Number 1309934-06-2[1]
Unlabeled CAS 361442-04-8[1]
Isotope Labels 15N, Deuterium (D2)

Table 2: Representative Analytical Specifications

Parameter Typical Specification Analytical Method

Identity Conforms to structure MR, C-NMR, Mass
Spectrometry

Chemical Purity (by HPLC) >98% HPLC-UV

Isotopic Enrichment (*°N) > 98 atom % 1°N Mass Spectrometry, 1°N-NMR

Isotopic Enrichment (D2) > 98 atom % D Mass Spectrometry, 2H-NMR

Residual Solvents Meets ICH limits GC-HS

Water Content Report value Karl Fischer Titration

Experimental Protocols

The characterization of Saxagliptin-15N,D2 Hydrochloride reference standard involves a suite
of analytical techniques to confirm its identity, purity, and isotopic integrity. Below are detailed
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methodologies for key experiments.

Identity Confirmation by Mass Spectrometry and NMR

Obijective: To confirm the molecular weight and structure of the isotopically labeled Saxagliptin.
e Mass Spectrometry (MS):

o Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled
with an electrospray ionization (ESI) source.

o Sample Preparation: A dilute solution of the reference standard is prepared in a suitable
solvent such as acetonitrile or methanol.

o Analysis: The sample is infused directly or via liquid chromatography into the mass
spectrometer. The full scan mass spectrum is acquired in positive ion mode.

o Expected Result: The spectrum should show a prominent ion corresponding to the
protonated molecule [M+H]* of Saxagliptin-15N,D2. The measured mass-to-charge ratio
(m/z) should be consistent with the calculated exact mass of the labeled compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

[¢]

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., DMSO-ds or
CDsOD).

o Analysis: 1H, 13C, and >N NMR spectra are acquired.

o Expected Result: The *H and 3C NMR spectra will be similar to that of unlabeled
Saxagliptin, with minor shifts possible due to isotopic effects. The >N NMR spectrum will
confirm the position of the >N label.

Chemical Purity Determination by HPLC-UV

Objective: To quantify the chemical purity of the reference standard and to detect any unlabeled
Saxagliptin or other impurities.
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 Instrumentation: A high-performance liquid chromatography (HPLC) system equipped with a
UV detector.

o Chromatographic Conditions:
o Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pum).

o Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid
in water) and an organic solvent (e.g., acetonitrile or methanol).

o Flow Rate: Typically 1.0 mL/min.

o Detection Wavelength: UV detection at a wavelength where Saxagliptin has significant
absorbance (e.g., around 210 nm).

o Injection Volume: 10 pL.

» Sample Preparation: A solution of the reference standard is prepared in the mobile phase or
a compatible solvent at a known concentration.

e Analysis: The sample solution is injected into the HPLC system. The peak area of
Saxagliptin-15N,D2 is measured, and the area percentages of all other peaks are calculated.

o Calculation: Purity (%) = (Area of main peak / Total area of all peaks) x 100

Isotopic Enrichment Determination by Mass
Spectrometry

Objective: To determine the percentage of the 1N and Deuterium isotopes in the labeled
molecule.

 Instrumentation: A high-resolution mass spectrometer (e.g., LC-MS/MS).

e Analysis: The relative intensities of the mass isotopologues of the molecular ion are
measured. For Saxagliptin-15N,D2, the instrument will measure the abundance of the ion
corresponding to the labeled compound relative to any unlabeled (M) and partially labeled
species.
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o Calculation: The isotopic enrichment is calculated by comparing the measured isotopic
distribution to the theoretical distribution for a given enrichment level.

Visualizations
Signaling Pathway of Saxagliptin

Saxagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor. It works by preventing the degradation
of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent
insulinotropic polypeptide (GIP). This leads to increased insulin secretion and reduced
glucagon secretion in a glucose-dependent manner.
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Caption: Mechanism of action of Saxagliptin.

Experimental Workflow for Reference Standard
Characterization

The following diagram illustrates the typical workflow for the analytical characterization of a
Saxagliptin-15N,D2 Hydrochloride reference standard.
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Caption: Analytical workflow for reference standard qualification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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